![molecular formula C17H19NO3S2 B2742405 Methyl 4,5-dimethyl-2-(4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)thiophene-3-carboxylate CAS No. 868153-76-8](/img/structure/B2742405.png)
Methyl 4,5-dimethyl-2-(4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)thiophene-3-carboxylate
Description
Methyl 4,5-dimethyl-2-(4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C17H19NO3S2 and its molecular weight is 349.46. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry: Anticancer Applications
Thiophene derivatives have been recognized for their potential anticancer properties. The presence of the thiophene ring in the molecular structure can contribute to the compound’s ability to inhibit cancer cell growth. Research has indicated that molecules with thiophene rings exhibit significant pharmacological properties, including anticancer activities . This compound could be synthesized and investigated for its efficacy against various cancer cell lines.
Pharmaceuticals: Anti-inflammatory Drugs
The anti-inflammatory properties of thiophene derivatives make them valuable in the development of new pharmaceuticals. Compounds containing thiophene have been used to create drugs with anti-inflammatory effects, which can be beneficial in treating conditions like arthritis and other inflammatory diseases .
Material Science: Organic Semiconductors
In the field of material science, thiophene-based molecules play a crucial role in the advancement of organic semiconductors. These compounds are essential for developing organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs), which are pivotal in modern electronic devices .
Biochemistry: Enzyme Inhibition
Thiophene derivatives can act as enzyme inhibitors, which is an important application in biochemistry and drug design. For example, they can be optimized for structure and studied as potential inhibitors of 5-lipoxygenase (5-LOX), an enzyme involved in the inflammatory process .
Neuropharmacology: Antipsychotic and Anti-anxiety Agents
The compound’s structural complexity may allow it to interact with various neurotransmitter systems, making it a candidate for the development of antipsychotic and anti-anxiety medications. Thiophene derivatives have been reported to possess such neurological activity, which could be explored further with this compound .
Antimicrobial Research: Antibacterial and Antifungal Agents
Thiophene derivatives have shown effectiveness as antimicrobial agents. The compound could be synthesized and tested for its antibacterial and antifungal properties, which could lead to the development of new treatments for infectious diseases .
Chemical Synthesis: Combinatorial Chemistry
This compound can serve as a building block in combinatorial chemistry, where it can be used to create a vast library of novel molecules. Such libraries are essential for the discovery of new drugs with diverse pharmacological activities .
Optoelectronics: Photovoltaic Materials
The incorporation of thiophene into photovoltaic materials can enhance their electronic properties. This compound could be utilized in the synthesis of materials for solar cells, contributing to the development of more efficient renewable energy sources .
properties
IUPAC Name |
methyl 4,5-dimethyl-2-(4,5,6,7-tetrahydro-1-benzothiophene-3-carbonylamino)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3S2/c1-9-10(2)23-16(14(9)17(20)21-3)18-15(19)12-8-22-13-7-5-4-6-11(12)13/h8H,4-7H2,1-3H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NCHRWJHOVDPAMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C(=O)OC)NC(=O)C2=CSC3=C2CCCC3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,5-dimethyl-2-(4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamido)thiophene-3-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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